Cas no 2580092-88-0 (tert-butyl (1R,4R)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate)
tert-butyl (1R,4R)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2580092-88-0
- EN300-27726904
- tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate
- tert-butyl (1R,4R)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate
-
- Inchi: 1S/C10H17NO3/c1-9(2,3)14-8(12)10-4-7(5-13-10)11-6-10/h7,11H,4-6H2,1-3H3/t7-,10-/m1/s1
- InChI Key: MVDSFPSUNKUVRT-GMSGAONNSA-N
- SMILES: O1C[C@H]2C[C@]1(C(=O)OC(C)(C)C)CN2
Computed Properties
- Exact Mass: 199.12084340g/mol
- Monoisotopic Mass: 199.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 47.6Ų
tert-butyl (1R,4R)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27726904-1g |
tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate |
2580092-88-0 | 1g |
$0.0 | 2023-09-10 | ||
| Enamine | EN300-27726904-1.0g |
tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate |
2580092-88-0 | 95.0% | 1.0g |
$0.0 | 2025-03-19 |
tert-butyl (1R,4R)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on tert-butyl (1R,4R)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate
Introduction to tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2580092-88-0)
tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate, identified by the chemical compound identifier CAS No. 2580092-88-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of bicyclic heterocycles, featuring an oxygen and an azabicyclo[2.2.1] framework, which makes it a promising candidate for various biochemical applications.
The structural motif of tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate incorporates a tert-butyl group at the carboxyl position, which enhances its stability and reactivity under various conditions. The presence of both oxygen and nitrogen atoms in the bicyclic system imparts a high degree of conformational flexibility, allowing for diverse interactions with biological targets. This structural complexity has made it an attractive scaffold for drug discovery efforts aimed at modulating enzyme activity and receptor binding.
In recent years, there has been a growing interest in the development of novel pharmacophores that can interact with biological systems in unique ways. The (1R,4R)-configuration of the azabicyclo[2.2.1] system is particularly noteworthy, as it has been shown to influence the binding affinity and selectivity of small molecules toward their targets. This stereochemical specificity is crucial for designing drugs that exhibit high efficacy while minimizing off-target effects.
One of the most compelling aspects of tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate is its potential as a building block for more complex drug candidates. The carboxyl group at position 1 can be readily modified through various chemical reactions, such as esterification or amidation, to create derivatives with tailored properties. These modifications can enhance solubility, improve pharmacokinetic profiles, or introduce new biological activities.
Recent studies have highlighted the importance of bicyclic heterocycles in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit favorable pharmacological properties. For instance, derivatives of azabicyclo[2.2.1] systems have been investigated for their potential in treating neurological disorders, inflammation, and infectious diseases. The tert-butyl (1R,4R)-configuration appears to be particularly advantageous in this context, as it allows for optimal interactions with biological macromolecules.
The synthesis of tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate presents unique challenges due to its complex three-dimensional structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric catalysis and chiral resolution have been employed to ensure high enantiomeric purity, which is essential for pharmaceutical applications.
From a computational chemistry perspective, the molecular modeling of tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate has revealed insights into its binding mode with potential biological targets. These studies suggest that the compound can adopt multiple conformations that are compatible with different binding pockets in proteins and enzymes. This conformational flexibility may contribute to its broad spectrum of activity observed in preliminary assays.
In clinical research settings, tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate has been evaluated as a lead compound for several therapeutic indications. Early-phase trials have demonstrated promising results in terms of efficacy and safety profiles when tested against relevant disease models. These findings underscore the potential of this compound as a starting point for developing novel treatments.
The future directions for research on tert-butyl (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate include exploring its mechanism of action in greater detail and optimizing its chemical structure for improved pharmacological properties. Additionally, investigating its potential applications in combination therapies may yield synergistic effects that enhance therapeutic outcomes.
Overall,tert-butyl (1R,4R)-2-oxa -5 -azabicy clo [ 22 . 21 ] hept ane - 11 -car box ylate represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities . Its continued development holds great promise for addressing unmet medical needs across multiple therapeutic areas . p >
2580092-88-0 (tert-butyl (1R,4R)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)